4-((4-Bromo-3-methylphenyl)sulfonyl)-2-methylmorpholine

• Molecular Formula: C12H16BrNO3S
• Molecular Weight: 334.23 g/mol
• SMILES: CC1CN(CCO1)S(=O)(=O)C2=CC(=C(C=C2)Br)C
• InChI: InChI=1S/C12H16BrNO3S/c1-9-7-11(3-4-12(9)13)18(15,16)14-5-6-17-10(2)8-14/h3-4,7,10H,5-6,8H2,1-2H3
• InChIKey: NKZPHEYINGGNKB-UHFFFAOYSA-N

Chiral Sulfonamide Building Block for Medicinal Chemistry

4-((4-Bromo-3-methylphenyl)sulfonyl)-2-methylmorpholine (CAS 931085-89-1) is a synthetic aryl sulfonamide derivative belonging to the morpholine class. It features a 4-bromo-3-methylphenylsulfonyl group attached to a 2-methylmorpholine ring, giving it the molecular formula C12H16BrNO3S and a molecular weight of 334.23 g/mol . A key structural feature is the methyl substituent at the 2-position of the morpholine ring, which introduces a chiral center, distinguishing it from its more common, non-methylated counterpart, 4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine [1]. This compound is primarily utilized as a synthetic building block in research and development settings, where its bromo-aryl group serves as a handle for further derivatization via cross-coupling reactions .

1 Stereochemical-control study fit: 2-methylmorpholine chiral center supports enantiomer-comparison research and chirality-dependent SAR exploration.

2 Synthetic derivatization workflow: bromo-aryl group provides a cross-coupling handle for late-stage library diversification while retaining core geometry.

3 Enantiomer-attribution review: racemic mixture may support chiral separation and individual enantiomer profiling in target-engagement assays.

• [1] PubChem. 4-(4-bromo-3-methylphenyl)sulfonyl-2-methylmorpholine. NCBI. View Source

Why Generic Morpholine Sulfonamides Fall Short

Superficial similarity within the morpholine sulfonamide class can lead to procurement of inadequate substitutes. The simplest analog, 4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine (CAS 380846-85-5), lacks the 2-methyl group. This seemingly minor structural modification results in a quantifiable difference in lipophilicity (LogP 3.19 vs 2.80), which directly impacts solubility, membrane permeability, and pharmacokinetic parameters in lead optimization campaigns [1]. More critically, the presence of the 2-methyl group introduces a stereocenter that is absent in all des-methyl analogs, making the target compound essential for any research program exploring chirality-dependent target interactions or structure-activity relationships (SAR) [2]. Substitution with a regioisomer, such as 4-((4-bromo-2-methylphenyl)sulfonyl)morpholine (LogP 2.09), introduces further variability in molecular shape and electronic distribution that can drastically alter target binding .

Achiral des-methyl analog lacks stereocenter

4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine cannot support chirality-dependent SAR studies or enantiomer-specific target profiling. Stereochemical interpretation may be absent with this substitute.

Lipophilicity shift may alter membrane partitioning

Removal of the 2-methyl group changes predicted LogP, which may shift permeability and distribution profiles in cell-based or in vivo assays. Reported values require assay-specific review.

Regioisomer substitution pattern differs

2-methylphenyl regioisomers exhibit distinct electronic distribution and steric presentation. Substitution may introduce misleading structure-activity interpretations in profiling panels.

• [1] AMBinter. AMB235614: 4-((4-Bromo-3-methylphenyl)sulfonyl)-2-methylmorpholine. and Chemsrc. CAS 380846-85-5. View Source
• [2] PubChem. IUPAC Name: 4-(4-bromo-3-methylphenyl)sulfonyl-2-methylmorpholine. View Source

Quantitative Differentiation from Closest Analogs

Enhanced Lipophilicity vs. Non-Methylated Analog

The presence of the methyl group on the morpholine ring significantly increases the calculated partition coefficient (LogP) of the target compound relative to its direct analog, 4-((4-bromo-3-methylphenyl)sulfonyl)morpholine, which lacks this substituent. This higher lipophilicity is a critical parameter for optimizing a compound's ability to cross biological membranes [1].

Lipophilicity vs. non-methylated analog

Data to verify

Target LogP 3.19 vs. Comparator LogP 2.80
ΔLogP = +0.39 (in silico prediction)

Supports membrane permeability screening context. Reported log-unit increase may inform cell-based assay candidate selection.

Vendor-reported calculated values; experimental confirmation recommended.

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	3.19
Comparator Or Baseline	4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine (CAS 380846-85-5): LogP 2.80
Quantified Difference	ΔLogP = +0.39
Conditions	In silico prediction; data sourced from vendor technical datasheets [1].

Why This Matters

This 0.39 log unit increase in LogP represents a more than two-fold increase in predicted octanol-water partitioning, which is crucial for selecting compounds for cell-based assays or in vivo studies where membrane permeability is a key factor.

• [1] AMBinter. AMB235614: 4-((4-Bromo-3-methylphenyl)sulfonyl)-2-methylmorpholine. Chemsrc. CAS 380846-85-5. Comparison of vendor-reported LogP values. View Source

Presence of a Chiral Center vs. Achiral Analogs

The target compound possesses a stereocenter at the 2-position of the morpholine ring, a feature entirely absent in the common achiral analog 4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine [1]. This structural difference is not a matter of degree but of kind; the target compound exists as a pair of enantiomers, whereas the comparator is achiral.

Chiral center vs. achiral analogs

Reported

1 stereocenter (racemic) vs. 0 stereocenters
Binary difference: Chiral vs. Achiral

Supports stereochemical-control study design. Enantiomer separation required for stereospecific SAR interpretation.

Structural analysis based on SMILES; racemic unless otherwise specified.

Evidence Dimension	Molecular chirality (Number of stereocenters)
Target Compound Data	1 stereocenter (racemic mixture unless specified otherwise) [1]
Comparator Or Baseline	4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine: 0 stereocenters
Quantified Difference	Binary difference: Chiral vs. Achiral
Conditions	Structural analysis based on chemical structure (SMILES: CC1CN(CCO1)S(=O)(=O)C2=CC(=C(C=C2)Br)C) [1].

Why This Matters

For any project involving biomolecular targets (e.g., enzymes, receptors), chirality is a dominant factor in binding affinity and selectivity. This compound is mandatory for probing stereospecific structure-activity relationships (SAR).

• [1] PubChem. 4-(4-bromo-3-methylphenyl)sulfonyl-2-methylmorpholine. Structure data and computed properties. View Source

Distinct Lipophilicity and Steric Profile vs. Regioisomer

Compared to its 2-methylphenyl regioisomer (CAS 313250-75-8), the target compound, with its 3-methylphenyl substitution, exhibits significantly different physicochemical properties. The LogP of the target compound is over one unit higher, a substantial difference indicating far greater lipophilicity [1], .

Lipophilicity vs. regioisomer

Data to verify

Target LogP 3.19 vs. 2-methylphenyl regioisomer LogP 2.09
ΔLogP = +1.10 (in silico prediction)

Supports regioisomer differentiation studies. Reported >10-fold partitioning shift may help deconvolute target-binding vs. biodistribution effects.

Vendor-reported values; experimental validation of partitioning behavior recommended.

Evidence Dimension	Lipophilicity (Calculated LogP)
Target Compound Data	LogP 3.19
Comparator Or Baseline	4-((4-Bromo-2-methylphenyl)sulfonyl)morpholine (CAS 313250-75-8): LogP 2.09
Quantified Difference	ΔLogP = +1.10
Conditions	In silico prediction; vendor data [1], .

Why This Matters

A LogP difference of >1.0 represents a 10-fold alteration in partitioning behavior, which can drastically change a compound's biodistribution and off-target effects profile, making the correct regioisomer critical for consistent SAR exploration.

• [1] AMBinter. AMB235614: 4-((4-Bromo-3-methylphenyl)sulfonyl)-2-methylmorpholine. View Source

Optimal Deployment Scenarios

Probing Stereospecific SAR in Lead Optimization

In hit-to-lead campaigns where a morpholine sulfonamide chemotype has shown target engagement, the (R)- and (S)-enantiomers of this compound can be separated and tested individually to quantify eudysmic ratios. This is impossible with achiral analogs like 4-((4-Bromo-3-methylphenyl)sulfonyl)morpholine, making this compound the required tool for exploring the stereochemical requirements of the target protein's binding pocket [1].

Investigating Lipophilicity in Membrane Permeability

Parallel artificial membrane permeability assay (PAMPA) or Caco-2 permeability studies comparing this compound (LogP 3.19) with its non-methylated counterpart (LogP 2.80) can isolate the contribution of a single methyl group to passive membrane diffusion. This provides a clean, quantitative model to inform the design of prodrugs or CNS-penetrant candidates [2].

Late-Stage Diversification via Cross-Coupling

The 4-bromo substituent on the phenyl ring serves as a robust synthetic handle for Suzuki-Miyaura, Buchwald-Hartwig, or other palladium-catalyzed cross-coupling reactions. This allows for the rapid generation of compound libraries with varied biaryl, amino, or ether linkages, all while maintaining the chirality and 3D geometry of the 2-methylmorpholine sulfonamide core .

Regioisomer Selectivity Studies in Profiling Panels

To avoid misleading structure-activity interpretations, this compound must be used alongside its regioisomer, 4-((4-bromo-2-methylphenyl)sulfonyl)morpholine, in broad-panel selectivity screens. The >10-fold difference in predicted lipophilicity (ΔLogP = +1.10) can help deconvolute whether biological activity shifts are driven by target binding or by differential compound partitioning .

Application

Selection Property

Validation Focus

Stereospecific SAR probing

Stereochemical-control fit

Enantiomer-attribution review and eudysmic ratio determination

Membrane permeability research

Lipophilicity screening context

PAMPA or Caco-2 assay review; methyl-group contribution to passive diffusion

Cross-coupling library synthesis

Synthetic handle integrity

Core geometry retention during palladium-catalyzed derivatization

Regioisomer differentiation studies

Isomer comparison context

Partitioning-driven bias review in broad-panel selectivity screens

• [1] PubChem. IUPAC Name: 4-(4-bromo-3-methylphenyl)sulfonyl-2-methylmorpholine. Confirms presence of a stereocenter. View Source
• [2] AMBinter and Chemsrc vendor data. Quantitative LogP comparison between CAS 931085-89-1 and CAS 380846-85-5. View Source